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Compound of Interest

Torosachrysone 8-O-beta-
Compound Name: o
gentiobioside

Cat. No.: B13404381

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of Torosachrysone 8-O-beta-gentiobioside, a
naturally occurring naphthalene glucoside. While a direct comparative study detailing yields
and bioactivity from multiple plant sources is not extensively available in current literature, this
document synthesizes the existing data, focusing on its most prominently cited source, Cassia
tora (L.) Roxb., also known as Senna tora. Information on a closely related compound from
Polygonum multiflorum is also included for contextual understanding of its potential bioactivity.

Physicochemical and Bioactive Properties

Torosachrysone 8-O-beta-gentiobioside is a phenolic compound recognized for its potential
therapeutic applications.[1] Its identity is confirmed by the CAS number 94356-13-5. The
compound is noted for its antioxidant, anti-inflammatory, and anti-tumor properties.[2]
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Property Value Source

CAS Number 94356-13-5 [11[2][3][41[5]16]
Molecular Formula C28H36015 [1][41[6]
Molecular Weight 612.58 g/mol [11[3][4][6]
Appearance Yellow crystalline powder [2]

Primary Plant Source Cassia tora (Seeds) [51[7]

Antioxidant, Anti-inflammatory,
Reported Bioactivities Anti-tumor, Aldose Reductase [2][8]

Inhibition

Experimental Protocols

While specific comparative extraction protocols are not available, a general methodology for
the isolation of Torosachrysone 8-O-beta-gentiobioside and other anthraquinones from
Cassia tora seeds can be outlined as follows. This protocol is a composite based on standard
phytochemical extraction techniques.

General Extraction and Isolation Protocol from Cassia
tora Seeds

o Preparation of Plant Material:
o Air-dry the seeds of Cassia tora at room temperature.
o Grind the dried seeds into a coarse powder.

» Solvent Extraction:

o Macerate the powdered seeds in methanol (or 70% ethanol) at room temperature for 72
hours, with occasional shaking.

o Filter the extract and concentrate it under reduced pressure using a rotary evaporator to
obtain a crude methanol extract.
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¢ Fractionation:

o Suspend the crude extract in water and partition it successively with solvents of increasing
polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol.

o The ethyl acetate and n-butanol fractions are often enriched with glycosides.

o Chromatographic Purification:

o

Subject the ethyl acetate or n-butanol fraction to column chromatography on silica gel.

[e]

Elute the column with a gradient of chloroform and methanol.

o

Monitor the collected fractions by thin-layer chromatography (TLC).

[¢]

Combine fractions showing similar TLC profiles.
 Further Purification:

o Further purify the combined fractions using preparative high-performance liquid
chromatography (HPLC) on a C18 column with a mobile phase typically consisting of a
gradient of methanol and water or acetonitrile and water.

e Structural Elucidation:

o lIdentify the purified compound using spectroscopic methods such as Nuclear Magnetic
Resonance (NMR) (*H, 13C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

Mandatory Visualizations
Experimental Workflow for Isolation
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General Workflow for Isolation of Torosachrysone 8-O-beta-gentiobioside
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Caption: Isolation workflow for Torosachrysone 8-O-beta-gentiobioside.
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Potential Anti-inflammatory Signaling Pathways

Naphthalene glucosides and related compounds from Cassia tora have been shown to exhibit
anti-inflammatory effects, potentially through the inhibition of aldose reductase and modulation

of the NF-kB and FAK signaling pathways.

Potential Anti-inflammatory Mechanisms of Torosachrysone 8-O-beta-gentiobioside
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Caption: Inhibition of pro-inflammatory pathways.

Aldose Reductase Inhibition Pathway
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In conditions of hyperglycemia, aldose reductase converts glucose to sorbitol, leading to
osmotic stress and the formation of advanced glycation end-products (AGEs), which contribute
to inflammation.[9][10] Inhibition of this enzyme is a potential therapeutic strategy.
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Caption: Inhibition of the aldose reductase pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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